Cas no 59301-23-4 (5-(o-Tolyl)-4H-1,2,4-triazol-3-amine)

• Product Name: 5-(o-Tolyl)-4H-1,2,4-triazol-3-amine
• CAS No: 59301-23-4
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD00475870
• CID: 57401
• PubChem ID: 684580
• Update Time: 2025-04-18

5-(o-Tolyl)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(o-Tolyl)-4H-1,2,4-triazol-3-amine
• 5-(2-methylphenyl)-1H-1,2,4-triazol-3-amine
• 3-(2-methylphenyl)-1H-1,2,4-triazol-5-amine
• 3-o-tolyl--1H-1,2,4-triazol-5-amine
• 5-(2-methylphenyl)-4H-1,2,4-triazol-3-amine
• 5-(2-methylphenyl)-4H-1,2,4-triazol-3-amine(SALTDATA: FREE)
• 1H-1,2,4-Triazol-3-amine,5-(2-methylphenyl)- (9CI)
• AKOS002675351
• JTVXXFOZWWQLPB-UHFFFAOYSA-N
• SCHEMBL15661192
• CS-0250631
• VS-07076
• MFCD00475870
• AT12221
• SR-01000514657
• DTXSID50350628
• AT-057/33906019
• 59301-23-4
• 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-amine, AldrichCPR
• SR-01000514657-1
• FT-0729291
• 5-(2-methylphenyl)-4H-1,2,4-triazol-3-ylamine
• SCHEMBL22750820
• AKOS000152449
• EN300-51690
• 3-o-tolyl-1H-1,2,4-triazol-5-amine
• Z744754768
• A8343
• 5-o-tolyl-4H-1,2,4-triazol-3-amine
• AKOS002783607

• MDL： MFCD00475870
• Inchi： 1S/C9H10N4/c1-6-4-2-3-5-7(6)8-11-9(10)13-12-8/h2-5H,1H3,(H3,10,11,12,13)
• InChI Key： JTVXXFOZWWQLPB-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2C)=NC(N)=N1

Computed Properties

• Exact Mass: 174.09100
• Monoisotopic Mass: 174.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.7
• Topological Polar Surface Area: 67.6A^2

Experimental Properties

• Density: 1.261
• Boiling Point: 421.3°C at 760 mmHg
• Flash Point: 238.1°C
• Refractive Index: 1.652
• PSA: 67.59000
• LogP: 1.94350